Cas no 2679950-31-1 (methyl (3R)-3-amino-4-(2-fluorophenyl)butanoate hydrochloride)

• Product Name: methyl (3R)-3-amino-4-(2-fluorophenyl)butanoate hydrochloride
• CAS No: 2679950-31-1
• MF: C₁₁H₁₅ClFNO₂
• MW: 247.693705797195
• MDL: MFCD34185902
• CID: 5620260
• PubChem ID: 165940756
• Update Time: 2025-06-14

methyl (3R)-3-amino-4-(2-fluorophenyl)butanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-28315299
• methyl (3R)-3-amino-4-(2-fluorophenyl)butanoate hydrochloride
• 2679950-31-1

• MDL： MFCD34185902
• Inchi： 1S/C11H14FNO2.ClH/c1-15-11(14)7-9(13)6-8-4-2-3-5-10(8)12;/h2-5,9H,6-7,13H2,1H3;1H/t9-;/m1./s1
• InChI Key： NHKQNOZFBYEIIZ-SBSPUUFOSA-N
• SMILES： Cl.FC1C=CC=CC=1C[C@H](CC(=O)OC)N

Computed Properties

• Exact Mass: 247.0775346g/mol
• Monoisotopic Mass: 247.0775346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (3R)-3-amino-4-(2-fluorophenyl)butanoate hydrochloride

Comprehensive Overview of Methyl (3R)-3-amino-4-(2-fluorophenyl)butanoate Hydrochloride (CAS No. 2679950-31-1)

Methyl (3R)-3-amino-4-(2-fluorophenyl)butanoate hydrochloride (CAS No. 2679950-31-1) is a chiral organic compound with significant applications in pharmaceutical research and development. This compound, characterized by its fluorophenyl moiety and ester functional group, is widely studied for its potential role in drug discovery, particularly in the synthesis of bioactive molecules targeting neurological and metabolic disorders. The R-configuration at the 3-position enhances its stereoselective interactions, making it a valuable intermediate in asymmetric synthesis.

The growing interest in fluorinated compounds like methyl (3R)-3-amino-4-(2-fluorophenyl)butanoate hydrochloride stems from their unique physicochemical properties, such as increased metabolic stability and membrane permeability. Researchers frequently explore its utility in designing CNS-active drugs, given the ability of fluorine atoms to modulate bioavailability and binding affinity. Recent studies highlight its relevance in developing GABA analogs and enzyme inhibitors, aligning with trends in precision medicine and personalized therapies.

From a synthetic perspective, CAS No. 2679950-31-1 serves as a versatile building block for peptide mimetics and small-molecule pharmaceuticals. Its hydrochloride salt form improves solubility, facilitating formulation in preclinical studies. The compound's 2-fluorophenyl group is particularly noteworthy, as fluorination often enhances drug-target interactions while minimizing off-target effects—a critical consideration in modern drug design.

In the context of green chemistry, efforts to optimize the synthesis of methyl (3R)-3-amino-4-(2-fluorophenyl)butanoate hydrochloride focus on reducing waste and improving atom economy. Catalytic asymmetric methods, such as organocatalysis and transition-metal catalysis, are frequently discussed in literature, addressing the demand for sustainable chiral synthesis techniques. These advancements resonate with the pharmaceutical industry's push toward environmentally friendly manufacturing.

Analytical characterization of CAS No. 2679950-31-1 typically involves HPLC, NMR, and mass spectrometry to ensure high enantiomeric purity—a prerequisite for regulatory approval. The compound's stability under various pH conditions is also a key focus, as it informs formulation strategies for oral or injectable delivery systems. Such data are crucial for researchers addressing common queries like "How to improve the yield of fluorinated amino esters?" or "What are the applications of chiral building blocks in drug discovery?"

Emerging trends in AI-driven drug discovery have further amplified interest in methyl (3R)-3-amino-4-(2-fluorophenyl)butanoate hydrochloride. Computational models predict its compatibility with biological targets, accelerating hit-to-lead optimization. This aligns with frequent search terms such as "fluorophenyl compounds in neurology" and "chiral intermediates for APIs," reflecting the compound's interdisciplinary relevance.

In summary, methyl (3R)-3-amino-4-(2-fluorophenyl)butanoate hydrochloride exemplifies the convergence of medicinal chemistry, stereoselective synthesis, and sustainable practices. Its continued study promises to address unmet medical needs while adhering to evolving regulatory standards and industrial benchmarks.